N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide

• IUPAC Name: N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C18H19N3O3S/c1-10-7-11(2)16-15(8-10)25-18(19-16)21-20-17(22)12-5-6-13(23-3)14(9-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: PJZBAWVWBAOOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NNC(=O)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMABN is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 357.44 g/mol.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Benzothiazoles, including derivatives such as N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzohydrazide, have shown significant potential as antimicrobial agents. Research indicates that these compounds can be used to synthesize various derivatives with enhanced antimicrobial activity (Abbas et al., 2014). Additionally, benzothiazole derivatives have been explored for their anticancer properties, with studies revealing that specific substitutions on the benzothiazole scaffold can modulate their antitumor characteristics (Osmaniye et al., 2018).

Antioxidant and Antibacterial Activities

Benzothiazole-based compounds have been synthesized and evaluated for their antioxidant and antibacterial activities. These activities are significant for potential therapeutic applications, offering a pathway for the development of new medicinal compounds (Ahmad et al., 2010).

Corrosion Inhibition

In the field of materials science, benzothiazole derivatives have been found to be effective corrosion inhibitors. These compounds can provide protection against steel corrosion in acidic environments, suggesting their utility in industrial applications (Hu et al., 2016).

Synthesis of Novel Compounds

Benzothiazoles are used as key intermediates in the synthesis of various novel compounds. These include derivatives with potential antimicrobial activity and other biodynamic properties, indicating their versatility in pharmaceutical and chemical research (Jagtap et al., 2010).

Heterocyclic Chemistry

The role of benzothiazoles in heterocyclic chemistry is noteworthy. They are used in the synthesis of diverse heterocyclic compounds, which are of significant interest in medicinal chemistry due to their pharmacological properties (Savitskii et al., 2008).